N-(3-cyano-6-isopropyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl)-4-(N,N-dimethylsulfamoyl)benzamide

• IUPAC Name: N-(3-cyano-6-propan-2-yl-5,7-dihydro-4H-thieno[2,3-c]pyridin-2-yl)-4-(dimethylsulfamoyl)benzamide
• InChI: InChI=1S/C20H24N4O3S2/c1-13(2)24-10-9-16-17(11-21)20(28-18(16)12-24)22-19(25)14-5-7-15(8-6-14)29(26,27)23(3)4/h5-8,13H,9-10,12H2,1-4H3,(H,22,25)
• InChI Key: UZYYRPMFRHTIRL-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1CCC2=C(C1)SC(=C2C#N)NC(=O)C3=CC=C(C=C3)S(=O)(=O)N(C)C
• Molecular Formula: C20H24N4O3S2
• Molecular Weight: 432.6 g/mol

Description

N-(3-cyano-6-isopropyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl)-4-(N,N-dimethylsulfamoyl)benzamide is a useful research compound. Its molecular formula is C20H24N4O3S2 and its molecular weight is 432.56. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

• The compound's analogues, 3-cyano-4-imino-2-methylthio-4H-pyrido[1,2-a]pyrimidine derivatives, have been synthesized and evaluated as potent antioxidant agents (Vartale et al., 2016).
• Novel pyrido[3′,2′:4,5]thieno[3,2‐d]pyrimidines and related systems have been synthesized, highlighting the versatility of the core structure in creating fused polyheterocyclic systems (Bakhite et al., 2005).

Anticancer Properties

• Derivatives of similar structures have been synthesized and demonstrated significant in vitro anticancer activity against various cancer cell lines. For instance, some indenopyridine derivatives showed higher potency than reference drugs in breast cancer cell line assays (Ghorab & Al-Said, 2012).
• Another study synthesized 3-cyano-6,9-dimethyl-4-imino 2-methylthio 4H-pyrimido[2,1-b][1,3]benzothiazole and its derivatives, exhibiting remarkable in-vitro anticancer activity against 60 human cancer cell lines (Waghmare et al., 2013).

Antimicrobial Activity

• Some newly synthesized pyrimidinone and oxazinone derivatives fused with thiophene rings, using similar core structures, have shown good antibacterial and antifungal activities, comparable to standard drugs (Hossan et al., 2012).
• Pyrazolo[3,4-b]pyridines, closely related to the compound , have been prepared and shown to possess distinctive NMR solution structures and crystal structures, potentially useful in various scientific applications (Quiroga et al., 1999).